Cas no 167886-67-1 ((1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid)

• Product Name: (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid
• CAS No: 167886-67-1
• MF: C₁₆H₁₀FNO₄
• MW: 299.253307819366
• CID: 5095385
• Update Time: 2025-05-22

(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1,3-Dioxoisoindol-2-yl)(4-fluorophenyl)acetic acid
• 2H-Isoindole-2-acetic acid, α-(4-fluorophenyl)-1,3-dihydro-1,3-dioxo-
• (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid

• Inchi： 1S/C16H10FNO4/c17-10-7-5-9(6-8-10)13(16(21)22)18-14(19)11-3-1-2-4-12(11)15(18)20/h1-8,13H,(H,21,22)
• InChI Key： WBZCVCORTWFCIF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(N1C(C2C=CC=CC=2C1=O)=O)C(=O)O

Additional information on (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid

The Comprehensive Overview of (1,3-Dioxo-1,3-Dihydro-2H-Isoindol-2-Yl)(4-Fluorophenyl)Acetic Acid (CAS No. 167886-67-1)

The compound CAS No. 167886-67-1, commonly referred to as (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The molecular structure of (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)(4-fluorophenyl)acetic acid is characterized by a fused bicyclic system with a 4-fluorophenyl group attached to an acetic acid moiety. This arrangement confers the molecule with unique electronic and steric properties, which are crucial for its interactions in biological systems. The isoindole ring system is particularly notable for its ability to participate in hydrogen bonding and π–π interactions, which are essential for molecular recognition and binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One prominent method involves the coupling of isoindole derivatives with arylacetic acids under specific catalytic conditions. These methods have been optimized to enhance yield and purity, making the compound more accessible for research purposes. The synthesis process is highly controlled to ensure the stability of the final product, which is critical for its application in sensitive biological assays.

In terms of chemical properties, CAS No. 167886-67-1 exhibits remarkable stability under physiological conditions, which is a desirable trait for potential drug candidates. Its solubility profile has been extensively studied, revealing optimal solubility in both aqueous and organic solvents. This dual solubility is advantageous for its use in various experimental setups, including cell culture studies and in vitro assays.

The biological activity of this compound has been a focal point of recent research efforts. Studies have demonstrated that it possesses potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. These findings suggest that the compound could serve as a lead molecule for the development of anti-inflammatory agents.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in depth. Preclinical studies indicate that it interacts with G-protein coupled receptors (GPCRs), potentially influencing neurotransmitter release and receptor activation. This interaction highlights its potential role in neuropsychiatric disorders, where GPCR signaling plays a pivotal role.

Recent breakthroughs in computational chemistry have further elucidated the molecular mechanisms underlying the bioactivity of CAS No. 167886-67-1. Advanced docking studies have revealed that the compound binds effectively to target proteins through a combination of hydrogen bonding and hydrophobic interactions. These insights are invaluable for guiding further optimization efforts aimed at enhancing its therapeutic potential.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its structural rigidity and ability to form stable crystal lattices make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers are currently exploring its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties could contribute to improved device performance.

The environmental impact of CAS No. 167886-67_ has also been evaluated as part of sustainability initiatives. Studies indicate that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This attribute aligns with growing industry trends toward eco-friendly chemical compounds.

In conclusion, (1,3-dioxo_-dihydro_-isoindol_-acetic acid) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable tool for future research and development endeavors.